Cas no 2034347-21-0 (5-chloro-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]thiophene-2-carboxamide)

• Product name: 5-chloro-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]thiophene-2-carboxamide
• CAS No: 2034347-21-0
• MF: C₁₉H₂₃ClN₄OS
• MW: 390.9301
• CID: 5352263

5-chloro-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]thiophene-2-carboxamide
• 5-chloro-N-(1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)thiophene-2-carboxamide

• Inchi： 1S/C19H23ClN4OS/c1-12-21-15-5-3-2-4-14(15)18(22-12)24-10-8-13(9-11-24)23-19(25)16-6-7-17(20)26-16/h6-7,13H,2-5,8-11H2,1H3,(H,23,25)
• InChI Key： MGEKKGCFTQTJLW-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C(C(N([H])C2([H])C([H])([H])C([H])([H])N(C3C4=C(C([H])([H])C([H])([H])C([H])([H])C4([H])[H])N=C(C([H])([H])[H])N=3)C([H])([H])C2([H])[H])=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 4.8
• Topological Polar Surface Area: 86.4

Additional information on 5-chloro-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]thiophene-2-carboxamide

5-chloro-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]thiophene-2-carboxamide: A Comprehensive Overview

5-chloro-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]thiophene-2-carboxamide (CAS No. 2034347-21-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule combines a thiophene-2-carboxamide moiety with a tetrahydroquinazolinylpiperidine structure, making it a subject of interest for drug discovery and medicinal chemistry applications. Its unique structural features contribute to its potential biological activities, particularly in targeting specific enzymes or receptors.

The compound's molecular formula and weight, along with its precise CAS number 2034347-21-0, are crucial identifiers for researchers and suppliers in the chemical industry. The presence of both chloro and methyl substituents on the aromatic systems enhances its reactivity and potential interactions with biological targets. Recent studies have explored its role as a potential kinase inhibitor, aligning with current trends in targeted cancer therapy and precision medicine – two of the most searched topics in pharmaceutical research today.

From a chemical perspective, 5-chloro-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]thiophene-2-carboxamide exhibits interesting physicochemical properties. The thiophene ring contributes to its aromatic character and potential π-π stacking interactions, while the piperidine moiety adds basicity to the molecule. These characteristics make it valuable for structure-activity relationship (SAR) studies, particularly in the development of novel small molecule therapeutics, another highly searched term in drug development circles.

The synthesis of CAS 2034347-21-0 typically involves multi-step organic reactions, including amide bond formation and heterocyclic ring construction. Researchers often employ modern synthetic techniques such as microwave-assisted synthesis or flow chemistry to optimize the yield and purity of this compound. These methods align with the growing industry focus on green chemistry and sustainable synthesis, topics that frequently appear in academic searches and industry publications.

In pharmacological applications, the tetrahydroquinazoline core of this molecule is particularly noteworthy. This structural motif is found in various bioactive compounds and has been associated with diverse biological activities. The combination with the thiophene carboxamide portion creates a unique pharmacophore that may interact with specific protein targets. This has led to increased research interest in its potential as a lead compound for various therapeutic areas, especially in the context of personalized medicine approaches that dominate current medical research trends.

The stability and storage conditions of 5-chloro-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]thiophene-2-carboxamide are important considerations for researchers. Proper handling typically requires protection from moisture and light, stored at controlled temperatures. These parameters are frequently searched by laboratory technicians and research scientists working with similar compounds, making this practical information valuable for SEO optimization.

Analytical characterization of CAS 2034347-21-0 employs standard techniques including HPLC, NMR spectroscopy, and mass spectrometry. The purity specifications are critical for research applications, particularly in pharmaceutical development where compound quality directly impacts biological testing results. These analytical aspects represent common search queries from quality control professionals and analytical chemists in the field.

Market availability of 5-chloro-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]thiophene-2-carboxamide has increased in recent years, reflecting growing research interest. Suppliers typically offer this compound in milligram to gram quantities for research purposes, with custom synthesis options available for larger scale requirements. The pricing and availability trends are often searched by procurement specialists in academic and industrial research institutions.

Future research directions for this compound may explore its potential in drug repurposing strategies or as a scaffold for developing new chemical entities. The integration of computational chemistry and AI-assisted drug design (both highly searched terms) could further elucidate its therapeutic potential and optimize its molecular properties for specific applications.

In summary, 5-chloro-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]thiophene-2-carboxamide represents an interesting case study in modern medicinal chemistry. Its structural complexity and potential biological relevance make it a valuable compound for various research applications, particularly in the context of current trends toward targeted therapies and rational drug design. As research continues, this compound may yield important insights for pharmaceutical development and chemical biology.